Cas no 1443335-12-3 (trans-2-(3-Chloro-2-methylphenyl)cyclohexanol)

• Product Name: trans-2-(3-Chloro-2-methylphenyl)cyclohexanol
• CAS No: 1443335-12-3
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• MDL: MFCD15143670
• CID: 5160584
• Update Time: 2026-03-04

trans-2-(3-Chloro-2-methylphenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-Chloro-2-methylphenyl)cyclohexanol

• MDL： MFCD15143670
• Inchi： 1S/C13H17ClO/c1-9-10(6-4-7-12(9)14)11-5-2-3-8-13(11)15/h4,6-7,11,13,15H,2-3,5,8H2,1H3/t11-,13+/m0/s1
• InChI Key： TWBNRYDXJYKDRW-WCQYABFASA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1C1=CC=CC(Cl)=C1C

Additional information on trans-2-(3-Chloro-2-methylphenyl)cyclohexanol

trans-2-(3-Chloro-2-methylphenyl)cyclohexanol: A Comprehensive Overview

trans-2-(3-Chloro-2-methylphenyl)cyclohexanol is a structurally complex organic compound with the CAS registry number 1443335-12-3. This compound belongs to the class of cyclohexanols, which are six-membered cyclic alcohols. The molecule features a cyclohexanol backbone with a substituted phenyl group at the 2-position, specifically a 3-chloro-2-methylphenyl substituent. The trans configuration indicates that the hydroxyl group (-OH) on the cyclohexane ring and the substituent on the phenyl ring are positioned opposite to each other in space.

The synthesis of trans-2-(3-chloro-2-methylphenyl)cyclohexanol typically involves multi-step organic reactions, often starting from readily available starting materials. One common approach is the Friedel-Crafts alkylation or acylation, followed by reduction and subsequent stereochemical adjustments to achieve the desired trans configuration. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of such compounds, reducing waste and improving yield.

Structurally, trans-2-(3-chloro-2-methylphenyl)cyclohexanol exhibits a unique combination of functional groups that contribute to its chemical reactivity and physical properties. The cyclohexanol moiety provides hydroxyl functionality, while the chlorinated aromatic ring introduces electron-withdrawing effects and potential sites for further substitution or coupling reactions. The methyl group on the phenyl ring adds steric bulk, influencing both the compound's solubility and its reactivity in various chemical transformations.

Recent studies have highlighted the potential applications of trans-2-(3-chloro-2-methylphenyl)cyclohexanol in pharmaceutical chemistry and material science. In pharmaceuticals, this compound serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. Its rigid structure and functional groups make it an ideal candidate for drug design, where stereochemistry plays a critical role in biological activity.

In material science, trans-2-(3-chloro-2-methylphenyl)cyclohexanol has been explored as a precursor for advanced polymers and surfactants. Its ability to form stable bonds under certain conditions makes it valuable in creating materials with tailored properties, such as improved thermal stability or enhanced mechanical strength.

From an environmental perspective, understanding the fate and transport of trans-2-(3-chloro-2-methylphenyl)cyclohexanol in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on biodegradation pathways and toxicity profiles, particularly in aquatic environments. These studies aim to provide guidelines for safe handling and disposal practices to minimize ecological risks.

In conclusion, trans-2-(3-chloro-2-methylphenyl)cyclohexanol (CAS No. 1443335-12-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an important molecule in contemporary chemical science.